Cas no 26998-80-1 (Phenol, trimethyl-)
Phenol, trimethyl- structure
Product Name:Phenol, trimethyl-
Phenol, trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, trimethyl-
- 2,3,4-trimethylphenol
- InChI=1/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H
- Phenol, 2,3,4-trimethyl-
- 526-85-2
- 4-HYDROXY-1,2,3-TRIMETHYLBENZENE
- Q27271486
- UNII-9295A0BC1N
- 9295A0BC1N
- EINECS 248-158-1
- EINECS 208-399-5
- 2,3,4-HEMIMELLITENOL
- SCHEMBL207038
- 1-HYDROXY-2,3,4-TRIMETHYLBENZENE
- 26998-80-1
- NS00042889
- Trimethylphenol
- DTXSID80865331
-
- Inchi: 1S/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H3
- InChI Key: XRUGBBIQLIVCSI-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C)C(C)=C1C
Computed Properties
- Exact Mass: 136.08886
- Monoisotopic Mass: 136.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, trimethyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
26998-80-1 (Phenol, trimethyl-) Related Products
- 1300-71-6(Dimethylphenol)
- 608-43-5(2,3-Xylohydroquinone)
- 527-55-9(4,5-Dimethylbenzene-1,3-diol)
- 1321-28-4(1,4-Benzenediol,dimethyl-)
- 654-42-2(2,6-Dimethylhydroquinone)
- 95-71-6(Methylhydroquinone)
- 527-35-5(Phenol,2,3,5,6-tetramethyl-)
- 700-13-0(Trimethylhydroquinone)
- 697-82-5(2,3,5-Trimethyphenol)
- 2416-94-6(2,3,6-Trimethylphenol)
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